{[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine

Specification

• CAS No.: 1096813-24-9
• Molecular Formula: C14H21FN2O
• Molecular Weight: 252.33 g/mol
• IUPAC Name: 1-[5-fluoro-2-(4-methoxypiperidin-1-yl)phenyl]-N-methylmethanamine
• Standard InChI: InChI=1S/C14H21FN2O/c1-16-10-11-9-12(15)3-4-14(11)17-7-5-13(18-2)6-8-17/h3-4,9,13,16H,5-8,10H2,1-2H3
• Standard InChI Key: ZBVYVMUUGAGGGY-UHFFFAOYSA-N
• SMILES: CNCC1=C(C=CC(=C1)F)N2CCC(CC2)OC
• Canonical SMILES: CNCC1=C(C=CC(=C1)F)N2CCC(CC2)OC

Introduction

Chemical Identity and Structural Characteristics

{[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine is a synthetic organic compound characterized by a fluorinated aromatic ring system connected to a methoxypiperidine moiety. The compound features several key functional groups that contribute to its chemical behavior and potential biological activities.

Nomenclature and Identification

The compound is identified through various naming conventions and identification codes as summarized in Table 1:

Parameter	Information
IUPAC Name	1-[5-Fluoro-2-(4-methoxy-1-piperidinyl)phenyl]-N-methylmethanamine
Alternative Names	1-[5-Fluor-2-(4-methoxy-1-piperidinyl)phenyl]-N-methylmethanamin (German)
	1-[5-Fluoro-2-(4-méthoxy-1-pipéridinyl)phényl]-N-méthylméthanamine (French)
CAS Registry Number	1096813-24-9
MDL Number	MFCD11978623
Molecular Formula	C₁₄H₂₁FN₂O
ChemSpider ID	25992426

Table 1: Chemical Identification Parameters for {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine

Physicochemical Properties

The compound exhibits a range of physicochemical properties that influence its behavior in chemical reactions and biological systems. These properties are essential for understanding its potential applications in medicinal chemistry.

Basic Physical Properties

Table 2 summarizes the key physical properties of {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine:

Property	Value
Molecular Weight	252.333 g/mol
Average Mass	252.333
Monoisotopic Mass	252.163792 Da
Physical State	Not explicitly reported in available literature
Solubility	Expected to be soluble in common organic solvents based on structure
Melting Point	Not explicitly reported in available literature

Table 2: Physical Properties of {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine

Structural Identifiers

The compound's structure can be represented through various chemical notation systems as shown in Table 3:

Identifier Type	Value
Standard InChI	InChI=1S/C14H21FN2O/c1-16-10-11-9-12(15)3-4-14(11)17-7-5-13(18-2)6-8-17/h3-4,9,13,16H,5-8,10H2,1-2H3
Standard InChIKey	ZBVYVMUUGAGGGY-UHFFFAOYSA-N
SMILES	CNCC1=C(C=CC(=C1)F)N2CCC(CC2)OC
Canonical SMILES	CNCC1=C(C=CC(=C1)F)N2CCC(CC2)OC

Table 3: Structural Identifiers for {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine

Analytical Characterization

The characterization of {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine would typically involve multiple analytical techniques to confirm its structure, purity, and properties.

Recommended Analytical Techniques

Based on standard practices for similar compounds, the following analytical methods would be appropriate for characterization:

Analytical Technique	Information Provided
Nuclear Magnetic Resonance (NMR)	Structural confirmation, purity assessment
Mass Spectrometry (MS)	Molecular weight confirmation, fragmentation pattern
Infrared Spectroscopy (IR)	Functional group identification
High-Performance Liquid Chromatography (HPLC)	Purity determination, separation from related compounds
Elemental Analysis	Confirmation of elemental composition

Table 4: Analytical Techniques for Characterization

Structural Comparisons with Related Compounds

Several structurally related compounds appear in the chemical literature, providing context for understanding the potential properties and applications of {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine.

Comparison with Fluorinated Piperidine Derivatives

Fluorinated piperidine derivatives have been studied extensively in medicinal chemistry. Table 5 compares key features of {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine with related compounds:

Compound	Key Structural Differences	Potential Impact on Properties
5-Fluoro-2-(4-methylpiperidin-1-yl)pyrimidin-4-amine	Contains a pyrimidine core instead of benzene; methyl vs. methoxy on piperidine	Different hydrogen bonding pattern; altered electronic properties
4-Fluoro phenyl(4-methyl piperidin-1-yl) methanone	Contains a carbonyl linkage; different substitution pattern	Enhanced rigidity; different metabolic profile
Fluorinated piperazine derivatives	Piperazine vs. piperidine ring	Different basicity; altered pharmacokinetic properties

Table 5: Comparison with Related Fluorinated Compounds

Parameter	Specification
Typical Purity	>95%
Available Quantities	Milligram to gram scale
Storage Recommendations	Store in cool, dry conditions
Stability	Stable under standard laboratory conditions
Research Use	For laboratory research only; not for human or veterinary use

Table 6: Commercial Availability Specifications